Cas no 540516-28-7 ((5-bromo-1H-1,3-benzodiazol-2-yl)methanol)

(5-Bromo-1H-1,3-benzodiazol-2-yl)methanol is a heterocyclic organic compound featuring a benzimidazole core substituted with a bromine atom at the 5-position and a hydroxymethyl group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The bromine substituent enhances reactivity for cross-coupling reactions, while the hydroxymethyl group offers functionalization potential for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it a practical intermediate for research and industrial use. The compound’s well-defined reactivity profile ensures reproducibility in synthetic pathways, supporting its utility in medicinal chemistry and material science.

(5-bromo-1H-1,3-benzodiazol-2-yl)methanol structure

540516-28-7 structure

Product Name:(5-bromo-1H-1,3-benzodiazol-2-yl)methanol

CAS No:540516-28-7

MF:C₈H₇BrN₂O

MW:227.057980775833

MDL:MFCD03197450

CID:841151

PubChem ID:4162824

Update Time:2025-06-07

(5-bromo-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (5-Bromo-1H-benzo[d]imidazol-2-yl)methanol
- 2-(Hydroxymethyl)-5-bromobenzimidazole
- (5-Bromo-1H-benzimidazol-2-yl)methanol
- (5-BROMO-1H-BENZOIMIDAZOL-2-YL)-METHANOL
- 2-(Hydroxymethyl)-5-bromo-1H-benzoimidazole
- 6-bromo-1H-Benzimidazole-2-methanol
- (6-bromo-1H-benzimidazol-2-yl)methanol
- (5-bromo-1H-1,3-benzodiazol-2-yl)methanol
- 1H-Benzimidazole-2-methanol, 6-bromo-
- (5-Bromo-1H-benzoimidazol-2-yl)methanol
- 5-bromobenzimidazole-2-methanol
- RXQCVQKHRKONLO-UHFFFAOYSA-N
- DB-016603
- Z1642061114
- STK502775
- CS-W000761
- (5-Bromo-1H-benzimidazol-2-yl)methanol, AldrichCPR
- SCHEMBL1976712
- AKOS013069826
- SCHEMBL12582726
- 540516-28-7
- 1h-benzimidazole-2-methanol, 5-bromo
- MFCD03197450
- ALBB-003890
- SY025096
- 2-Hydroxymethyl-5-Bromo-1H-Benzoimidazole
- F50181
- AKOS000321348
- DS-6341
- EN300-128831
- DTXSID50400112
- MDL： MFCD03197450
- Inchi： 1S/C8H7BrN2O/c9-5-1-2-6-7(3-5)11-8(4-12)10-6/h1-3,12H,4H2,(H,10,11)
- InChI Key： RXQCVQKHRKONLO-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)NC(CO)=N2

Computed Properties

Exact Mass: 225.97400
Monoisotopic Mass: 225.974
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 48.9

Experimental Properties

Density: 1.815
Boiling Point: 465.5℃ at 760 mmHg
Flash Point: 235.3°C
Refractive Index: 1.746
PSA: 48.91000
LogP: 1.81770

(5-bromo-1H-1,3-benzodiazol-2-yl)methanol Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,Room Temperature

(5-bromo-1H-1,3-benzodiazol-2-yl)methanol Pricemore >>

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